Cas no 1597847-29-4 (1-(2-aminoethyl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(2-aminoethyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1597847-29-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 4607513
• PubChem ID: 75481363
• Update Time: 2025-07-08

1-(2-aminoethyl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedione, 1-(2-aminoethyl)-1,4-dihydro-
• 1-(2-aminoethyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• Inchi： 1S/C6H9N3O2/c7-1-3-9-4-2-8-5(10)6(9)11/h2,4H,1,3,7H2,(H,8,10)
• InChI Key： BFLNYUTZQVAING-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCN)C=CNC1=O

Additional information on 1-(2-aminoethyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

1-(2-Aminoethyl)-1,2,3,4-Tetrahydropyrazine-2,3-Dione: A Comprehensive Overview

In the realm of organic chemistry, the compound with CAS No 1597847-29-4, commonly referred to as 1-(2-aminoethyl)-1,2,3,4-tetrahydropyrazine-2,3-dione, has garnered significant attention due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydropyrazines, which are known for their versatility in various chemical reactions and their role in drug discovery. The tetrahydropyrazine framework is particularly intriguing due to its ability to act as a scaffold for bioactive molecules.

The 1-(2-aminoethyl) substituent attached to the tetrahydropyrazine ring introduces a level of complexity and functionality that enhances the compound's potential in medicinal chemistry. Recent studies have highlighted the importance of such aminoethyl groups in modulating the pharmacokinetic properties of drugs. For instance, researchers have found that the presence of an aminoethyl group can significantly improve the solubility and bioavailability of compounds in biological systems.

One of the most promising applications of 1-(2-aminoethyl)-1,2,3,4-tetrahydropyrazine-2,3-dione lies in its role as a precursor in the synthesis of bioactive molecules. By leveraging its structural flexibility, chemists have successfully utilized this compound as a building block for constructing complex heterocyclic structures. These structures have shown potential in targeting various disease states, including cancer and neurodegenerative disorders.

Recent advancements in synthetic methodology have further expanded the utility of this compound. For example, researchers have developed novel catalytic routes that enable the efficient synthesis of tetrahydropyrazine derivatives with high stereochemical control. These methods not only enhance the scalability of production but also pave the way for exploring new chemical space within this class of compounds.

In terms of biological activity, 1-(2-aminoethyl)-1,2,3,4-tetrahydropyrazine-2,3-dione has demonstrated remarkable potential as a lead compound in drug discovery programs. Preclinical studies have shown that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

The structural versatility of this compound also extends to its application in materials science. By incorporating tetrahydropyrazine derivatives into polymer networks, scientists have developed novel materials with enhanced mechanical and thermal properties. These materials hold promise for use in advanced composites and electronic devices.

Looking ahead, the continued exploration of 1-(2-aminoethyl)-1,2,3,4-tetrahydropyrazine-2,3-dione and its derivatives is expected to yield further breakthroughs in both medicinal and materials chemistry. As research progresses, this compound will undoubtedly play a pivotal role in shaping the future of these fields.